Cas no 314061-78-4 (3-(4-ethylpiperazin-1-yl)aniline)

• Product Name: 3-(4-ethylpiperazin-1-yl)aniline
• CAS No: 314061-78-4
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• MDL: MFCD10032982
• CID: 1091528
• PubChem ID: 22330105
• Update Time: 2025-06-08

3-(4-ethylpiperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethyl-1-piperazinyl)-Benzenamine
• 3-(4-Ethyl-1-piperazinyl)aniline
• 3-(4-ethylpiperazin-1-yl)-aniline
• 3-(4-ethylphenyl)propionaldehyde
• 3-(4-ethyl-phenyl)-propionaldehyde
• 3-(4-ethyl-piperazin-1-yl)-phenylamine
• 4-Ethyl-hydrozimtaldehyd
• ACMC-20m6yq
• AG-D-16055
• AGN-PC-01MPZN
• Benzenepropanal,4-ethyl-
• CTK4A2800
• Hydrocinnamaldehyde,p-ethyl- (6CI)
• KB-75208
• 3-(4-ethylpiperazin-1-yl)aniline

• MDL： MFCD10032982
• Inchi： 1S/C12H19N3/c1-2-14-6-8-15(9-7-14)12-5-3-4-11(13)10-12/h3-5,10H,2,6-9,13H2,1H3
• InChI Key： XDXZLNGWAJYQDH-UHFFFAOYSA-N
• SMILES： N1(CC)CCN(C2C=CC=C(C=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-(4-ethylpiperazin-1-yl)aniline

Professional Introduction to 3-(4-ethylpiperazin-1-yl)aniline (CAS No. 314061-78-4)

3-(4-ethylpiperazin-1-yl)aniline, a compound with the chemical identifier CAS No. 314061-78-4, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential applications in the development of novel therapeutic agents. The compound’s molecular framework, featuring a piperazine ring linked to an aniline moiety, positions it as a valuable scaffold for further chemical modifications and biological evaluations.

The piperazine moiety, specifically the 4-ethylpiperazin-1-yl substituent, contributes to the compound’s unique physicochemical properties, including solubility and metabolic stability. These characteristics are crucial in determining its suitability for various pharmacological applications. Recent advancements in drug design have highlighted the importance of such structural motifs in achieving optimal pharmacokinetic profiles and target specificity.

In the realm of medicinal chemistry, 3-(4-ethylpiperazin-1-yl)aniline has been explored as a potential intermediate in the synthesis of bioactive molecules. Its ability to serve as a versatile building block allows for the creation of derivatives with enhanced binding affinity and reduced toxicity. The aniline group provides a hydrogen bond donor site, which is critical for interactions with biological targets such as enzymes and receptors. This feature has been leveraged in the design of molecules targeting neurological disorders, where precise receptor modulation is essential.

Recent studies have demonstrated the compound’s utility in preclinical models investigating central nervous system (CNS) disorders. The< strong>4-ethylpiperazin-1-yl moiety’s role in modulating neurotransmitter activity has been particularly noteworthy. Research indicates that derivatives of this compound exhibit promising effects on pathways associated with cognitive function and motor control. These findings align with the growing interest in developing treatments that address the multifaceted nature of CNS conditions.

The synthesis of 3-(4-ethylpiperazin-1-yl)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The integration of computational chemistry tools has further refined synthetic strategies, enabling predictive modeling of reaction outcomes and minimizing trial-and-error approaches.

Evaluation of the compound’s pharmacological properties has revealed intriguing interactions with various biological targets. In vitro assays have shown that 3-(4-ethylpiperazin-1-yl)aniline exhibits moderate affinity for certain serotonin receptors, suggesting potential applications in treating conditions related to serotonergic dysregulation. Additionally, its interaction with other neurotransmitter systems has been explored, providing insights into its broader therapeutic spectrum.

The pharmacokinetic profile of 3-(4-ethylpiperazin-1-yl)aniline has been assessed through comprehensive studies involving animal models. These investigations have highlighted its favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound’s solubility profile and metabolic stability make it a promising candidate for further development into a clinical candidate. Such attributes are critical for ensuring therapeutic efficacy while minimizing side effects.

In conclusion, 3-(4-ethylpiperazin-1-yl)aniline (CAS No. 314061-78-4) represents a compelling molecule with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activity position it as a valuable asset in the quest for novel therapeutic interventions. Continued exploration into its derivatives and mechanisms of action will likely yield further insights into its therapeutic applications, reinforcing its importance in modern drug discovery efforts.